Cas no 861212-31-9 (1-Chloro-4-({[(methylsulfanyl)(phenylimino)methyl]amino}methyl)benzene)

• Product Name: 1-Chloro-4-({[(methylsulfanyl)(phenylimino)methyl]amino}methyl)benzene
• CAS No: 861212-31-9
• MF: C₁₅H₁₅ClN₂S
• MW: 290.811001062393
• CID: 876930
• Update Time: 2025-06-14

1-Chloro-4-({[(methylsulfanyl)(phenylimino)methyl]amino}methyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-chloro-4-({[(methylsulfanyl)(phenylimino)methyl]amino}methyl)benzene
• (E)-N-[(4-chlorophenyl)methyl]-N'-phenyl(methylsulfanyl)methanimidamide
• 1-Chloro-4-({[(methylsulfanyl)(phenylimino)methyl]amino}methyl)benzene

• Inchi： 1S/C15H15ClN2S/c1-19-15(18-14-5-3-2-4-6-14)17-11-12-7-9-13(16)10-8-12/h2-10H,11H2,1H3,(H,17,18)
• InChI Key： NJQQKWXTPOVCFD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C/N=C(/NC1C=CC=CC=1)\SC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 282
• Topological Polar Surface Area: 49.7

Additional information on 1-Chloro-4-({[(methylsulfanyl)(phenylimino)methyl]amino}methyl)benzene

Comprehensive Analysis of 1-Chloro-4-({[(methylsulfanyl)(phenylimino)methyl]amino}methyl)benzene (CAS No. 861212-31-9)

1-Chloro-4-({[(methylsulfanyl)(phenylimino)methyl]amino}methyl)benzene (CAS No. 861212-31-9) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields. This compound, often referred to by its systematic name, features a chlorobenzene core modified with a methylsulfanyl and phenylimino functional group, making it a subject of interest for researchers in medicinal chemistry, material science, and agrochemical development.

The molecular structure of 1-Chloro-4-({[(methylsulfanyl)(phenylimino)methyl]amino}methyl)benzene includes a chloro substituent at the 1-position of the benzene ring, which is further functionalized with a methylsulfanyl group and a phenylimino moiety. This combination of functional groups contributes to its reactivity and potential utility in synthetic chemistry. Researchers have explored its use as an intermediate in the synthesis of more complex molecules, particularly those targeting bioactive compounds and functional materials.

In the context of current trends, 1-Chloro-4-({[(methylsulfanyl)(phenylimino)methyl]amino}methyl)benzene aligns with the growing demand for sustainable chemistry and green synthesis. As industries and academic institutions prioritize environmentally friendly practices, this compound's potential role in catalysis and selective functionalization has been a topic of discussion. Its methylsulfanyl group, for instance, could be leveraged in click chemistry applications, a hot topic in modern synthetic methodologies.

From a pharmaceutical perspective, the phenylimino moiety in 1-Chloro-4-({[(methylsulfanyl)(phenylimino)methyl]amino}methyl)benzene suggests possible interactions with biological targets. While not a drug itself, this compound could serve as a scaffold for designing molecules with antimicrobial or anti-inflammatory properties. Recent studies in drug discovery have highlighted the importance of such intermediates in accelerating the development of novel therapeutics.

The agrochemical sector has also shown interest in derivatives of 1-Chloro-4-({[(methylsulfanyl)(phenylimino)methyl]amino}methyl)benzene, particularly for their potential as pesticide intermediates. With the global push toward precision agriculture and reduced environmental impact, researchers are investigating how this compound's unique structure could contribute to the next generation of crop protection agents.

In material science, the conjugated system present in 1-Chloro-4-({[(methylsulfanyl)(phenylimino)methyl]amino}methyl)benzene makes it a candidate for organic electronics applications. Its potential use in OLEDs (organic light-emitting diodes) or conductive polymers has been speculated, though further research is needed to fully explore these possibilities. This aligns with the current focus on advanced materials for energy-efficient technologies.

Analytical characterization of 1-Chloro-4-({[(methylsulfanyl)(phenylimino)methyl]amino}methyl)benzene typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods confirm the compound's purity and structure, which is crucial for its application in research and development. The CAS No. 861212-31-9 serves as a unique identifier in chemical databases, facilitating literature searches and regulatory compliance.

Safety considerations for handling 1-Chloro-4-({[(methylsulfanyl)(phenylimino)methyl]amino}methyl)benzene follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) and ventilation are recommended when working with this chemical. This reflects the broader industry trend toward responsible chemical management and workplace safety.

The synthesis of 1-Chloro-4-({[(methylsulfanyl)(phenylimino)methyl]amino}methyl)benzene typically involves multi-step organic reactions, with careful control of reaction conditions to achieve high yields. Recent advancements in flow chemistry and microwave-assisted synthesis may offer more efficient routes to this compound, addressing the pharmaceutical industry's need for process intensification.

Looking forward, 1-Chloro-4-({[(methylsulfanyl)(phenylimino)methyl]amino}methyl)benzene (CAS No. 861212-31-9) represents an interesting case study in how specialty chemicals can bridge multiple disciplines. Its potential applications span from life sciences to advanced materials, making it a compound worth watching as research in these areas progresses. The scientific community continues to explore its properties and derivatives, contributing to our understanding of structure-activity relationships in organic chemistry.